2-{[(2R)-2-Phenylbutan-2-yl]sulfanyl}-1,3-benzothiazole
Catalog No.
S14795223
CAS No.
820961-96-4
M.F
C17H17NS2
M. Wt
299.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
820961-96-4
Product Name
2-{[(2R)-2-Phenylbutan-2-yl]sulfanyl}-1,3-benzothiazole
IUPAC Name
2-[(2R)-2-phenylbutan-2-yl]sulfanyl-1,3-benzothiazole
Molecular Formula
C17H17NS2
Molecular Weight
299.5 g/mol
InChI
InChI=1S/C17H17NS2/c1-3-17(2,13-9-5-4-6-10-13)20-16-18-14-11-7-8-12-15(14)19-16/h4-12H,3H2,1-2H3/t17-/m1/s1
InChI Key
OMLRAYHFMSUFMB-QGZVFWFLSA-N
Canonical SMILES
CCC(C)(C1=CC=CC=C1)SC2=NC3=CC=CC=C3S2
Isomeric SMILES
CC[C@](C)(C1=CC=CC=C1)SC2=NC3=CC=CC=C3S2
XLogP3
5.7
Hydrogen Bond Acceptor Count
3
Exact Mass
299.08024189 g/mol
Monoisotopic Mass
299.08024189 g/mol
Heavy Atom Count
20
Dates
Modify: 2024-08-10
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